Cas no 2034593-30-9 (4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole)

• Product Name: 4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole
• CAS No: 2034593-30-9
• MF: C₁₈H₁₆N₆O₃S₂
• MW: 428.488039970398
• CID: 5354499
• Update Time: 2025-11-02

4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
• 4-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• 4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole

• Inchi： 1S/C18H16N6O3S2/c25-29(26,17-8-4-7-16-18(17)21-28-20-16)23-10-14(11-23)24-9-13(19-22-24)12-27-15-5-2-1-3-6-15/h1-9,14H,10-12H2
• InChI Key： MSZZLQLJDLXWFG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 665
• XLogP3: 1.6
• Topological Polar Surface Area: 140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole

Comprehensive Analysis of 4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole (CAS No. 2034593-30-9)

The compound 4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole (CAS No. 2034593-30-9) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and materials science. Its unique combination of a benzothiadiazole core, azetidine ring, and triazole moiety makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescent probe, given its electron-rich architecture.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing 1,2,3-triazole and benzothiadiazole units. These structural motifs are frequently searched in academic databases, reflecting their importance in developing new pharmaceutical intermediates and functional materials. The compound's sulfonyl bridge further enhances its versatility, allowing for potential modifications to improve solubility or binding affinity in biological systems.

From a synthetic chemistry perspective, the preparation of 4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method aligns with current trends in green chemistry, as it often proceeds under mild conditions with high atom economy. The compound's azetidine component is noteworthy because this four-membered nitrogen heterocycle is increasingly valued in drug design for its conformational constraints and metabolic stability.

The benzothiadiazole segment of the molecule contributes to its potential applications in optoelectronic materials, a hot topic in materials science research. This aromatic system is known for its electron-accepting properties, making it valuable in organic photovoltaics and OLED technologies. Many researchers are investigating how modifications to the phenoxymethyl side chain might tune the compound's photophysical properties for specific device applications.

In pharmacological contexts, the presence of both triazole and azetidine moieties suggests possible interactions with biological targets. These structural features are commonly found in FDA-approved drugs, particularly in antiviral and anticancer agents. While specific biological data for this compound may be limited, its structural analogs have shown promise as protein-protein interaction inhibitors, a rapidly growing area in drug discovery.

The compound's CAS number 2034593-30-9 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations. Researchers exploring structure-activity relationships (SAR) in similar compounds often begin with such identifiers to track research progress. The growing interest in small molecule drug discovery has increased demand for detailed information about novel structures like this one.

From a computational chemistry standpoint, 4-({3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}sulfonyl)-2,1,3-benzothiadiazole presents interesting challenges for molecular modeling and docking studies. The compound's multiple rotatable bonds and potential for intramolecular interactions make it an intriguing subject for conformational analysis. These computational approaches are particularly relevant given current trends in AI-assisted drug design.

In material science applications, the compound's potential as a building block for more complex architectures is being explored. Its combination of electron-donating (phenoxymethyl triazole) and electron-accepting (benzothiadiazole) components suggests possible utility in donor-acceptor systems for organic electronics. This aligns with the increasing demand for organic semiconductors in flexible electronics and display technologies.

The stability and storage conditions of CAS No. 2034593-30-9 are practical considerations for researchers. While specific data may require consultation with manufacturers, compounds with similar structures typically require protection from light and moisture, stored at room temperature or below. These handling considerations are frequently searched topics among laboratory technicians and process chemists working with sensitive organic compounds.

Future research directions for this compound likely include exploring its biological activity profile through high-throughput screening, optimizing its synthetic route for scale-up, and investigating its photophysical properties for material applications. The compound represents an excellent example of how modern medicinal chemistry combines multiple privileged structures to create novel molecular entities with diverse potential applications.